Self-limiting multiplexed assembly of lipid membranes on large-area graphene sensor arrays†
Nanoscale Pub Date: 2016-08-02 DOI: 10.1039/C6NR04615K
Abstract
Phospholipid membranes of different functionalities were simultaneously assembled on arrays of graphene surfaces in a parallel manner using multi-pen lipid dip-pen nano-lithography. The graphene patch facilitates and restricts the spreading of lipids within itself, obviating the need to scan the writing probes and reducing writing time. Binding studies establish that the lipids retain the functionality.
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